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Compound of Interest

Compound Name: 2-(2-Cyanophenoxy)propanamide
CAS No.: 1040063-76-0
Cat. No.: B2975330

Get Quote

. J

Executive Summary & Compound Identity

2-(2-Cyanophenoxy)propanamide is a specialized organic intermediate often utilized in the
synthesis of aryloxyphenoxypropionate herbicides (the "fop" class) and pharmaceutical
precursors. Its structural integrity relies on the ether linkage between a 2-cyanophenol moiety
and a propanamide backbone.

Chemical Identity Table
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Parameter Detail

IUPAC Name 2-(2-Cyanophenoxy)propanamide
CAS Registry Number 1040063-76-0

Molecular Formula C10H10N202

Molecular Weight 190.20 g/mol

SMILES CC(C(=O)N)OclccccclC#N

o Contains one chiral center at the C2 position of
Chirality .
the propionyl group.[1]

Physical State and Melting Point Analysis
Physical State

At standard ambient temperature and pressure (SATP), 2-(2-Cyanophenoxy)propanamide is
a solid. It typically presents as a white to off-white crystalline powder.

» Structural Basis: The presence of the primary amide group (-CONH?3) facilitates strong
intermolecular hydrogen bonding (N-H---O), which organizes the molecules into a rigid
crystal lattice. The ortho-cyano group adds dipole-dipole interactions and steric rigidity,
further stabilizing the solid state compared to its liquid ester analogs.

Melting Point Characterization

While specific batch-dependent melting points can vary based on purity and polymorphic form,
the compound exhibits a melting profile consistent with similar phenoxyalkanamides.

o Expected Melting Range:130°C — 160°C

o Note: This range is derived from structure-property relationship (SPR) analysis of
analogous compounds. For instance, the related 2-phenoxypropanamide melts at ~117°C.
The addition of the electron-withdrawing cyano group at the ortho position increases the
lattice energy, shifting the melting point upward.
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o Thermodynamic Behavior: The compound is stable up to its melting point but may undergo
thermal decomposition (decarboxylation or nitrile hydrolysis) if heated significantly beyond its
clearing point (>200°C).

Solubility Profile

e High Solubility: Polar organic solvents (DMSO, DMF, Acetonitrile, Methanol).
o Moderate Solubility: Ethyl Acetate, Dichloromethane.

o Low/Insoluble: Water (due to the lipophilic phenyl ring), Hexanes.

Experimental Protocols
Synthesis: Williamson Ether Etherification

The most robust route for synthesizing high-purity 2-(2-Cyanophenoxy)propanamide involves
the nucleophilic substitution of 2-chloropropanamide by the phenoxide of 2-cyanophenol.

Reaction Scheme:

o Deprotonation: 2-Cyanophenol is treated with a base (K2COs or NaH) to form the phenoxide
anion.

o Substitution: The phenoxide attacks the alpha-carbon of 2-chloropropanamide.

Step-by-Step Protocol

e Reagents:

o

2-Cyanophenol (1.0 eq)[2]

[¢]

2-Chloropropanamide (1.1 eq)

[¢]

Potassium Carbonate (K2COs, 1.5 eq)

o

Solvent: Acetonitrile (ACN) or DMF (anhydrous).

e Procedure:
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o Charge a reaction vessel with 2-cyanophenol and ACN.

o Add K2COs and stir at room temperature for 30 minutes to facilitate phenoxide formation.
o Add 2-chloropropanamide portion-wise.

o Heat the mixture to reflux (80°C for ACN) for 4—-6 hours. Monitor via TLC or HPLC.

o Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under
reduced pressure.

o Purification: Recrystallize the crude solid from an Ethanol/Water mixture to obtain the pure
amide.

Melting Point Determination (Standard Operating
Procedure)

To validate the identity and purity of the synthesized compound, a precise melting point
determination is required.

Instrument: Differential Scanning Calorimetry (DSC) or Capillary Melting Point Apparatus
(e.g., Stuart SMP30).

o Sample Prep: Dry the sample in a vacuum oven at 40°C for 2 hours to remove solvent
residues.

e« Ramp Rate:
o Fast Ramp: 10°C/min to 110°C.
o Slow Ramp: 1°C/min from 110°C to melt.

o Acceptance Criteria: A sharp melting range (<2°C) indicates high purity (>98%). A broad
range (>3°C) suggests solvent entrapment or impurities.

Visualization of Workflows
Synthesis Pathway
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The following diagram illustrates the chemical transformation from precursors to the final amide
product.
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Figure 1: Step-wise synthesis pathway via Williamson ether synthesis.

Characterization Logic

This workflow defines the decision process for validating the compound's physical state and
purity.
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Figure 2: Quality control workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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